Ethyl 4-(2-chlorophenyl)-1-ethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 6-(2-chlorophenyl)-3-ethyl-4-methyl-2-oxo-1,6-dihydropyrimidine-5-carboxylate
• InChI: InChI=1S/C16H19ClN2O3/c1-4-19-10(3)13(15(20)22-5-2)14(18-16(19)21)11-8-6-7-9-12(11)17/h6-9,14H,4-5H2,1-3H3,(H,18,21)
• InChI Key: SDBSLBPZRKCSHR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(NC1=O)C2=CC=CC=C2Cl)C(=O)OCC)C
• Molecular Formula: C16H19ClN2O3
• Molecular Weight: 322.78 g/mol

Description

Ethyl 4-(2-chlorophenyl)-1-ethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C16H19ClN2O3 and its molecular weight is 322.79. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(2-chlorophenyl)-1-ethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(2-chlorophenyl)-1-ethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Physical and Chemical Properties

Research by Bajaj and Tekade (2014) explored the physical properties of Ethyl 4-(2-chlorophenyl)-1-ethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate and related compounds. They studied density, viscosity, and ultrasonic velocity in various concentrations, deriving acoustical parameters like adiabatic compressibility and relaxation time. This research is vital for understanding the substance's behavior in different environments.

Reaction Pathways and Transformations

The work by Fesenko et al. (2010) demonstrated the compound's behavior in chemical reactions, showing how it undergoes ring expansion and nucleophilic substitution under certain conditions. This information is critical for chemists looking to synthesize new compounds with specific properties.

Synthesis and Docking Studies

The synthesis and pharmaceutical evaluation of derivatives of this compound were studied by Shafiq et al. (2020). Their work not only outlines the synthesis process but also evaluates the potential anticancer, antifungal, and insecticidal activities, offering insights into possible therapeutic applications.

Spectral Analysis

Spectral analysis of this compound has been conducted by Dr.G. Shakila and Dr.H. Saleem (2018). Their work involved analyzing the FT-IR, FT-Raman, NMR, and UV-Vis spectra, providing a comprehensive understanding of the molecular structure and properties of the compound.

Crystal Structure

Understanding the crystal structure is vital for applications in material science. Hu Yang (2009) determined the crystal structure of a related compound, providing insights into the molecular arrangement and potential applications in material science.